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"84371-65-3
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- InChI:
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InChI=1S/C29H35NO2/c1-5-15-29(32)16-14-26-24-12-8-20-17-22(31)11-13-23(20)27(24)25(18-28(26,29)2)19-6-9-21(10-7-19)30(3)4/h6-7,9-10,17,24-26,32H,8,11-14,16,18H2,1-4H3/t24?,25-,26?,28+,29+/m1/s1
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A cell-permeable synthetic steroid that acts as a potent selective antagonist of progesterone (PR) and glucocorticoid (GR) receptors in vitro and in vivo. Acts as a silent antagonist at PR and has a higher affinity than progesterone.
Mifepristone is an antagonist of glucocorticoid, progesterone, and androgen receptors (Kis = 0.1, 0.64, and 0.65 nM, respectively). It is selective for these receptors over the mineralocorticoid receptor (MR), estrogen receptor α (ERα), and ERβ (Kis = 640, >200, and >750 nM, respectively). In cell-based assays, mifepristone inhibits alkaline phosphatase activity stimulated by the progesterone receptor agonist R5020 as well as reporter transcription stimulated by either dexamethasone or R5020 (IC50s = 7, 5.9, and 1.3 nM, respectively). It also inhibits synthetic androgen R1881-stimulated reporter transcription in a concentration-dependent ma...